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Compound of Interest

Compound Name: 1-Bromo-4-iodobenzene-13C6

Cat. No.: B1144398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-iodobenzene-¹³C₆, a

stable isotope-labeled compound valuable in advanced research and drug development. This

document details its chemical and physical properties, synthesis, and key applications, with a

focus on its role as a tracer and internal standard in quantitative analyses.

Chemical Identity and Physical Properties
1-Bromo-4-iodobenzene-¹³C₆ is a heavy-isotope labeled version of 1-bromo-4-iodobenzene,

where all six carbon atoms in the benzene ring are the ¹³C isotope. This isotopic labeling

makes it an invaluable tool for a variety of analytical techniques.
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Property Value Reference

CAS Number 1261170-84-6 [1]

Molecular Formula ¹³C₆H₄BrI

Molecular Weight 284.83 g/mol

Appearance
White to off-white crystalline

solid
[2]

Melting Point 89-93 °C (for non-labeled) [3]

Boiling Point
120-122 °C at 14 mmHg (for

non-labeled)
[3]

Solubility
Insoluble in water; soluble in

organic solvents
[4]

Synthesis and Purification
While a specific detailed protocol for the synthesis of 1-Bromo-4-iodobenzene-¹³C₆ is not

readily available in published literature, a common and adaptable method involves a

Sandmeyer-type reaction starting from a ¹³C-labeled precursor. The synthesis of the non-

labeled analogue typically starts from 4-bromoaniline.[5] For the ¹³C₆ version, the synthesis

would logically start from ¹³C₆-aniline or a related ¹³C₆-benzene derivative.

A generalized synthetic pathway is as follows:

13C6-Aniline 13C6-Arenediazonium Salt

1. NaNO₂, H₂SO₄

2. Diazotization 1-Bromo-4-iodobenzene-13C6

3. KI
4. Sandmeyer-type Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 1-Bromo-4-iodobenzene-¹³C₆].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144398#1-bromo-4-iodobenzene-13c6-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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